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Compound Name: Ethane, trichlorotrifluoro-
CAS No.: 26523-64-8
Cat. No.: B12328519

Get Quote

Trichlorotrifluoroethane (CFC-113, CAS 76-13-1) represents a critical paradox in modern

chemical engineering. Historically revered for its chemical inertness, non-flammability, and
unique solvent properties, it became a cornerstone in pharmaceutical extraction, electronics
cleaning, and analytical chemistry. Today, it is strictly regulated under the Montreal Protocol as
a Class | Ozone Depleting Substance (ODS).

However, CFC-113 remains relevant to the drug development and chemical research sectors
for two distinct reasons:

o Feedstock Utility: It serves as a vital precursor in the synthesis of Trifluoroacetic Acid (TFA)
and HFC-134a—reagents and propellants essential to the pharmaceutical industry.

o Legacy Protocol Transition: Researchers frequently encounter legacy data or methods (e.g.,
EPA 413.1) relying on CFC-113, necessitating scientifically robust transition strategies to
modern solvents without compromising data continuity.

This guide provides a technical deep-dive into the physicochemical profile of CFC-113, its
"hidden" role in modern synthesis, and validated protocols for replacing it in analytical
workflows.
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Physicochemical Profile & Safety

CFC-113 is a dense, colorless liquid with a sweet, chloroform-like odor. Its high density and low
surface tension allow it to penetrate intricate geometries (useful in cleaning) and form distinct
layers in extractions.

Table 1: Critical Physicochemical Properties of CFC-113

Property Value Relevance to Research

High halogen content confers

Molecular Formula C2CIsF3 -
non-flammalbility.
] Heavy vapor; accumulates in
Molecular Weight 187.37 g/mol i
low-lying areas.
N ) Ideal for reflux; easily removed
Boiling Point 47.6 °C )
by rotary evaporation.
Forms the bottom layer in
Density (25°C) 1.56 g/mL water extractions (unlike
hexane).
Excellent for liquid-liquid
Solubility (Water) ~0.017% (170 ppm) extraction of non-polar
analytes.
Highly volatile; requires well-
Vapor Pressure 284 mmHg (20°C) ]
ventilated hoods.
) Low RI; historically used in
Refractive Index 1.3557 ] ]
optical detection methods.
High Ozone Depletion
ODP 0.8-1.0 Potential; strictly banned for

emissive uses.

Toxicological & Safety Protocol

While CFC-113 has low acute oral toxicity (LD50 > 43 g/kg in rats), it presents specific
inhalation hazards critical for lab safety:
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» Cardiac Sensitization: Exposure to high concentrations (>2,000 ppm) can sensitize the
myocardium to epinephrine, leading to potentially fatal arrhythmias. Protocol: Avoid use in
high-stress animal models or situations where endogenous adrenaline may be elevated.

o Asphyxiation: Vapors are heavier than air (6.5x). Use only in downdraft hoods or well-
ventilated areas.

The Feedstock Exemption: Modern Synthetic Utility

Despite the general ban, CFC-113 retains a "Feedstock Exemption" under the Montreal
Protocol. It is not used as an end-product but as a transient intermediate. For drug developers,
this pathway is the primary source of Trifluoroacetic Acid (TFA), a ubiquitous ion-pairing agent
in HPLC and peptide synthesis.

Mechanism: The Isomerization Pathway

The symmetric CFC-113 is isomerized to the asymmetric CFC-113a (1,1,1-trichloro-2,2,2-
trifluoroethane), which is chemically more reactive and serves as the branch point for
fluorinated derivatives.[1]

Figure 1: CFC-113 as a Feedstock for Pharma-Reagents
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Caption: Isomerization of CFC-113 to CFC-113a enables the production of TFA (peptide
synthesis) and HFC-134a (inhaler propellant).[1][2][3][4]
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Legacy Analytical Applications & Transition

Historically, CFC-113 was the solvent of choice for EPA Method 413.1 (Oil and Grease). Its
selection was based on a specific property: Infrared Transparency. CFC-113 has no C-H
bonds, meaning it does not absorb in the IR region (2930 cm~1) where hydrocarbons are
detected.

The Transition Challenge

Modern labs must replicate these legacy results using environmentally compliant solvents. The
standard replacement is EPA Method 1664A, which uses n-Hexane.

Comparative Protocol: Gravimetric Analysis

Technical
Feature Legacy (CFC-113) Modern (n-Hexane) Adjustment
Required

Critical: Separatory

Solvent is heavier o funnel procedure must
_ Solvent is lighter than _ _
Layer Separation than water (Bottom be inverted. Drain
water (Top Layer). _
Layer). water first, then collect
solvent.

Increase water bath
temperature; ensure
Evaporation Boiling Point 47.6°C. Boiling Point 69°C. complete drying
(hexane retains water
more than CFC-113).

Hexane may extract

Non-polar but less "polar" grease
Polarity solubilizes some Strictly non-polar. fractions; results may
phenols. differ slightly (Method

Defined Parameter).

Workflow: Selecting a Replacement Solvent
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When encountering a legacy protocol citing CFC-113, use this decision logic to select a valid
alternative.

Figure 2: Solvent Replacement Decision Tree
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Caption: Logic flow for replacing CFC-113. For IR analysis, S-316 (dimer/trimer of
chlorotrifluoroethylene) is the only viable C-H free alternative.
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Environmental Impact: The Ozone Mechanism[4]

To understand the regulatory rigidity, one must understand the mechanism. CFC-113 is stable

in the troposphere (lifetime ~85 years) but photolyzes in the stratosphere, releasing chlorine
radicals that catalytically destroy ozone.

Figure 3: Ozone Depletion Cycle
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Caption: A single Chlorine radical released from CFC-113 can destroy up to 100,000 Ozone
molecules via this catalytic cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b12328519?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12328519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

